Cas no 802029-43-2 ([4-(trifluoromethyl)-1-bicyclo[2.2.2]octanyl]methanamine)

[4-(Trifluoromethyl)-1-bicyclo[2.2.2]octanyl]methanamine is a bicyclic amine derivative featuring a trifluoromethyl group at the 4-position of the bicyclo[2.2.2]octane scaffold. This compound exhibits structural rigidity due to the bicyclic framework, which can enhance binding selectivity in medicinal chemistry applications. The trifluoromethyl group contributes to increased lipophilicity and metabolic stability, making it valuable in drug discovery. The primary amine functionality allows for further derivatization, enabling its use as a versatile intermediate in organic synthesis. Its unique steric and electronic properties make it suitable for exploring structure-activity relationships in bioactive molecules, particularly in the development of CNS-targeting compounds or agrochemicals.

[4-(trifluoromethyl)-1-bicyclo[2.2.2]octanyl]methanamine structure

802029-43-2 structure

Product Name:[4-(trifluoromethyl)-1-bicyclo[2.2.2]octanyl]methanamine

CAS No:802029-43-2

MF:C₁₀H₁₆F₃N

MW:207.235953330994

CID:4737596

Update Time:2025-05-27

[4-(trifluoromethyl)-1-bicyclo[2.2.2]octanyl]methanamine Chemical and Physical Properties

Names and Identifiers

- (4-(Trifluoromethyl)bicyclo[2.2.2]octan-1-yl)methanamine
- [4-(trifluoromethyl)-1-bicyclo[2.2.2]octanyl]methanamine
- Inchi： 1S/C10H16F3N/c11-10(12,13)9-4-1-8(7-14,2-5-9)3-6-9/h1-7,14H2
- InChI Key： OEBUWIWEOKGLDV-UHFFFAOYSA-N
- SMILES： FC(C12CCC(CN)(CC1)CC2)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 210
XLogP3: 2.3
Topological Polar Surface Area: 26

[4-(trifluoromethyl)-1-bicyclo[2.2.2]octanyl]methanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-6486840-0.05g	[4-(trifluoromethyl)bicyclo[2.2.2]octan-1-yl]methanamine	802029-43-2	95.0%	0.05g	$1140.0	2025-03-15
Enamine	EN300-6486840-0.1g	[4-(trifluoromethyl)bicyclo[2.2.2]octan-1-yl]methanamine	802029-43-2	95.0%	0.1g	$1195.0	2025-03-15
Enamine	EN300-6486840-0.25g	[4-(trifluoromethyl)bicyclo[2.2.2]octan-1-yl]methanamine	802029-43-2	95.0%	0.25g	$1249.0	2025-03-15
Enamine	EN300-6486840-0.5g	[4-(trifluoromethyl)bicyclo[2.2.2]octan-1-yl]methanamine	802029-43-2	95.0%	0.5g	$1302.0	2025-03-15
Enamine	EN300-6486840-1.0g	[4-(trifluoromethyl)bicyclo[2.2.2]octan-1-yl]methanamine	802029-43-2	95.0%	1.0g	$1357.0	2025-03-15
Enamine	EN300-6486840-2.5g	[4-(trifluoromethyl)bicyclo[2.2.2]octan-1-yl]methanamine	802029-43-2	95.0%	2.5g	$2660.0	2025-03-15
Enamine	EN300-6486840-5.0g	[4-(trifluoromethyl)bicyclo[2.2.2]octan-1-yl]methanamine	802029-43-2	95.0%	5.0g	$3935.0	2025-03-15
Enamine	EN300-6486840-10.0g	[4-(trifluoromethyl)bicyclo[2.2.2]octan-1-yl]methanamine	802029-43-2	95.0%	10.0g	$5837.0	2025-03-15
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBWW089-100MG	[4-(trifluoromethyl)-1-bicyclo[2.2.2]octanyl]methanamine	802029-43-2	95%	100MG	￥ 1,570.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBWW089-250MG	[4-(trifluoromethyl)-1-bicyclo[2.2.2]octanyl]methanamine	802029-43-2	95%	250MG	￥ 2,508.00	2023-04-13